![molecular formula C24H26N2O3 B5298301 [4-(4-methoxybenzyl)-1-(quinolin-6-ylcarbonyl)piperidin-4-yl]methanol](/img/structure/B5298301.png)
[4-(4-methoxybenzyl)-1-(quinolin-6-ylcarbonyl)piperidin-4-yl]methanol
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Overview
Description
[4-(4-methoxybenzyl)-1-(quinolin-6-ylcarbonyl)piperidin-4-yl]methanol, also known as MQPM, is a synthetic compound that has been studied for its potential use in various scientific research applications.
Mechanism of Action
[4-(4-methoxybenzyl)-1-(quinolin-6-ylcarbonyl)piperidin-4-yl]methanol acts as a partial agonist at the dopamine D2 receptor, meaning it activates the receptor to a lesser extent than the full agonist dopamine. This results in a moderate increase in dopamine release, which can have therapeutic effects in certain conditions. This compound also acts as an antagonist at the serotonin 5-HT2A receptor, which may contribute to its antipsychotic effects.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including increased dopamine release, decreased serotonin release, and increased cAMP levels. These effects are thought to contribute to its therapeutic effects in certain conditions, such as Parkinson's disease and schizophrenia.
Advantages and Limitations for Lab Experiments
One advantage of using [4-(4-methoxybenzyl)-1-(quinolin-6-ylcarbonyl)piperidin-4-yl]methanol in lab experiments is its high affinity and selectivity for the dopamine D2 receptor. This allows for more precise targeting of this receptor in experiments. However, one limitation of using this compound is its relatively low potency compared to other dopamine receptor ligands. This may make it less effective in certain experiments or require higher doses to achieve the desired effects.
Future Directions
There are several potential future directions for research on [4-(4-methoxybenzyl)-1-(quinolin-6-ylcarbonyl)piperidin-4-yl]methanol. One area of interest is its potential use in the treatment of Parkinson's disease. Further research could explore the optimal dosing and administration of this compound for this condition. Another area of interest is its potential use in the treatment of schizophrenia. Future research could explore the mechanisms underlying its antipsychotic effects and its potential use in combination with other antipsychotic medications. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential use in other scientific research applications.
Synthesis Methods
[4-(4-methoxybenzyl)-1-(quinolin-6-ylcarbonyl)piperidin-4-yl]methanol is synthesized through a multistep process involving the reaction of various chemicals. The synthesis begins with the reaction of 4-methoxybenzyl bromide with 6-chloroquinoline to form 4-(4-methoxybenzyl)-6-chloroquinoline. This intermediate is then reacted with piperidine and triethylamine to form this compound. The final product is purified through a series of recrystallization steps.
Scientific Research Applications
[4-(4-methoxybenzyl)-1-(quinolin-6-ylcarbonyl)piperidin-4-yl]methanol has been studied for its potential use in various scientific research applications, including its use as a ligand for G protein-coupled receptors. This compound has been shown to bind to the dopamine D2 receptor with high affinity and selectivity. This receptor is involved in various physiological processes, including movement, mood, and reward. This compound has also been studied for its potential use in the treatment of Parkinson's disease and schizophrenia.
properties
IUPAC Name |
[4-(hydroxymethyl)-4-[(4-methoxyphenyl)methyl]piperidin-1-yl]-quinolin-6-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H26N2O3/c1-29-21-7-4-18(5-8-21)16-24(17-27)10-13-26(14-11-24)23(28)20-6-9-22-19(15-20)3-2-12-25-22/h2-9,12,15,27H,10-11,13-14,16-17H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CUGWPVCMPNCHQH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CC2(CCN(CC2)C(=O)C3=CC4=C(C=C3)N=CC=C4)CO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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